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Compound of Interest

2-Ethyl-1-benzofuran-3-
Compound Name:
carbaldehyde

Cat. No.: B167650

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for
Safe Handling and Disposal

The proper disposal of 2-Ethyl-1-benzofuran-3-carbaldehyde is critical to ensure laboratory
safety and environmental protection. This guide provides a comprehensive, step-by-step
approach to its disposal, aligning with standard hazardous waste management protocols.
Adherence to these procedures will minimize risks and ensure compliance with safety
regulations.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be fully aware of the hazards
associated with 2-Ethyl-1-benzofuran-3-carbaldehyde. This compound is classified as an
acute toxicant and an irritant.

Key Hazards:

o Acute Toxicity: Toxic if swallowed and may be harmful if it comes into contact with skin or is
inhaled.[1][2]

e [Irritation: Causes serious eye and skin irritation.[1][2]
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Personal Protective Equipment (PPE): To mitigate exposure risks, the following PPE must be
worn at all times when handling this chemical:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A laboratory coat and closed-toe shoes.

o Respiratory Protection: In case of insufficient ventilation or the generation of dust, a
NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.

Il. Quantitative Data Summary

The following table summarizes key quantitative and qualitative information for 2-Ethyl-1-
benzofuran-3-carbaldehyde.

Property Value Source
Molecular Formula C11H1002 [1][2]
Molecular Weight 174.20 g/mol [1]
Appearance Solid

H301, H312, H315, H319,

GHS Hazard Codes [1]
H332
6.1C: Combustible, acute toxic
Storage Class [3]
Cat. 3

lll. Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of 2-Ethyl-1-benzofuran-3-
carbaldehyde from the point of generation to its final collection.

Step 1: Waste ldentification and Segregation
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 |dentify as Hazardous Waste: As soon as 2-Ethyl-1-benzofuran-3-carbaldehyde is
designated as waste, it must be managed as hazardous waste.

e Segregate Waste: Do not mix this compound with other waste streams. It should be collected
in a designated container for toxic and combustible solids. Incompatible materials, such as
strong oxidizing agents, must be kept separate to prevent dangerous reactions.

Step 2: Waste Accumulation and Storage

o Use a Compatible Container: Collect the waste in a clearly labeled, clean, and dry container
made of a material compatible with the chemical. The container must have a secure, tight-
fitting lid.

o Proper Labeling: The container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "2-Ethyl-1-benzofuran-3-carbaldehyde,” and the date when the first
waste was added.

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
should be at or near the point of generation. This area must be under the control of the
laboratory personnel.

« Container Management: Keep the waste container closed at all times, except when adding
waste.

Step 3: Spill and Contamination Management

o Spill Cleanup: In the event of a spill, absorb the material with an inert absorbent (e.g.,
vermiculite, dry sand).

o Decontamination: Use spark-proof tools for cleanup and place the absorbed material and
any contaminated PPE into a separate, sealed container for hazardous waste.

o Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Step 4: Final Disposal
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e Arrange for Pickup: Once the container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) office to arrange for a pickup.

» Do Not Dispose in Regular Trash or Drains: Under no circumstances should this chemical be
disposed of in the regular trash or poured down the drain. It is crucial to prevent its release
into the environment.

o Follow Institutional Guidelines: Adhere to all specific disposal procedures and documentation
requirements set forth by your institution and local regulations.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Ethyl-1-
benzofuran-3-carbaldehyde.

Laboratory Operations Satellite Accumulation Area (SAA) Final Disposal

Identify H: d
| lentify Hazare Collect in Labeled,

gl Container Full Request EHS
(2-Ethyl-1-benzofuran-3-carbaldehyde) | Compatible Container

Waste Pickup

Click to download full resolution via product page

Caption: Disposal workflow for 2-Ethyl-1-benzofuran-3-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzofuran-3-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167650#2-ethyl-1-benzofuran-3-carbaldehyde-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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